Cas no 2228301-30-0 (methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride)

• Product Name: methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride
• CAS No: 2228301-30-0
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5106736
• PubChem ID: 126970513
• Update Time: 2026-03-03

methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-2,2-dimethylcyclobutyl)acetate hydrochloride
• (3-Amino-2,2-dimethylcyclobutyl)aceticacidmethylesterhydrochloride
• SB13554
• methyl 2-(3-amino-2,2-dimethylcyclobutyl)acetate;hydrochloride
• (3-Amino-2,2-dimethylcyclobutyl)acetic acid methyl ester hydrochloride
• methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-9(2)6(4-7(9)10)5-8(11)12-3;/h6-7H,4-5,10H2,1-3H3;1H
• InChI Key： PVARRWSXZFUZIJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1CC(C1(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 52.3

Additional information on methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride

Recent Advances in the Study of Methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride (CAS: 2228301-30-0)

The compound methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride (CAS: 2228301-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl ring structure and ester functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers utilized a multi-step process involving ring-closing metathesis and subsequent functional group transformations, achieving an overall yield of 78%. This advancement is particularly significant for industrial-scale production and further pharmacological testing.

Pharmacological investigations have revealed that methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride exhibits moderate binding affinity to certain G-protein coupled receptors (GPCRs), specifically those involved in neurological disorders. In vitro studies demonstrated its potential as a modulator of dopamine receptors, suggesting possible applications in the treatment of Parkinson's disease and schizophrenia. However, further in vivo studies are required to confirm these preliminary findings and assess the compound's safety profile.

The compound's structural features have also made it an attractive intermediate in the synthesis of more complex pharmaceutical agents. Recent work published in Organic Letters (2024) showcased its use as a key building block in the synthesis of novel cyclic peptide mimetics. These derivatives showed enhanced metabolic stability compared to their linear counterparts, highlighting the potential of 2228301-30-0 in drug design and development.

Despite these promising developments, challenges remain in the full characterization of methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride. Current research is focusing on improving its solubility profile and understanding its metabolic pathways. A collaborative study between academic and industrial researchers is underway to address these issues, with preliminary results expected in late 2024.

In conclusion, methyl 2-(3-amino-2,2-dimethyl-cyclobutyl)acetate;hydrochloride represents an exciting area of research in chemical biology and drug discovery. Its unique structural properties and demonstrated biological activity make it a compound of significant interest for future therapeutic development. Continued research efforts will be crucial in fully unlocking its potential and translating these findings into clinical applications.